Cas no 114173-36-3 (Benzeneacetic acid, a-hydroxy-,8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester)

• Product Name: Benzeneacetic acid, a-hydroxy-,8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• CAS No: 114173-36-3
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 106200
• PubChem ID: 3623
• Update Time: 2025-04-18

Benzeneacetic acid, a-hydroxy-,8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-,8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• Benzeneacetic acid, α-hydroxy-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• homatropine
• ZTVIKZXZYLEVOL-UHFFFAOYSA-N
• Benzeneacetic acid, α-hydroxy-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester (9CI)
• (.+/-.)-Homatropine
• BDBM82370
• CAS_87-00-3
• NSC60600
• AKOS005605558
• Homoatropine
• NCGC00015489-06
• SCHEMBL23970
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-hydroxy-2-phenylacetate
• Tropine, mandelate
• Homotropine
• NCGC00162198-01
• 8-methyl-8-azabicyclo[3.2.1]octan-3-yl 2-hydroxy-2-phenylacetate
• 1.alpha.H,5.alpha.H-Tropan-3-.alpha.-ol, mandelate
• 114173-36-3
• Benzeneacetic acid, .alpha.-hydroxy-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, endo-(.+/-.)-
• Mandelytropeine
• SDCCGSBI-0050574.P003
• Mandelyltropeine
• Lopac0_000592
• CHEMBL1237117
• SR-01000075900-6
• NCI60_004650
• CCG-204681
• FT-0603300
• 3.alpha.-Hydroxy-1.alpha.H,5.alpha.H-tropanium mandelate (ester)
• 8-Methyl-8-azabicyclo[3.2.1]oct-3-yl hydroxy(phenyl)acetate #
• L000927
• NCGC00015489-02
• Mandelic acid, 3d-tropanyl ester
• NCGC00015489-03
• 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl hydroxy(phenyl)acetate
• NSC_5821
• 8-Methyl-8-azabicyclo[3.2.1]oct-3-yl hydroxy(phenyl)acetate
• Homatropin
• NSC-60600
• DTXSID60858968
• NS00127348

• Inchi： 1S/C16H21NO3/c1-17-12-7-8-13(17)10-14(9-12)20-16(19)15(18)11-5-3-2-4-6-11/h2-6,12-15,18H,7-10H2,1H3
• InChI Key： ZTVIKZXZYLEVOL-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)O)=O)C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 275.15223
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids